Cas no 2172620-69-6 (methyl (2Z)-3-phenyl-3-(pyridin-2-yl)prop-2-enoate)

• Product Name: methyl (2Z)-3-phenyl-3-(pyridin-2-yl)prop-2-enoate
• CAS No: 2172620-69-6
• MF: C₁₅H₁₃NO₂
• MW: 239.269223928452
• CID: 6077570
• PubChem ID: 162723225
• Update Time: 2025-07-19

methyl (2Z)-3-phenyl-3-(pyridin-2-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (2Z)-3-phenyl-3-(pyridin-2-yl)prop-2-enoate
• 2172620-69-6
• EN300-1459536

• Inchi： 1S/C15H13NO2/c1-18-15(17)11-13(12-7-3-2-4-8-12)14-9-5-6-10-16-14/h2-11H,1H3/b13-11-
• InChI Key： WDEABGKRNNVVIG-QBFSEMIESA-N
• SMILES： O(C)C(/C=C(\C1C=CC=CN=1)/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 239.094628657g/mol
• Monoisotopic Mass: 239.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2Ų

Additional information on methyl (2Z)-3-phenyl-3-(pyridin-2-yl)prop-2-enoate

Methyl (2Z)-3-Phenyl-3-(Pyridin-2-yl)prop-2-enoate (CAS No. 2172620-69-6): An Overview

Methyl (2Z)-3-phenyl-3-(pyridin-2-yl)prop-2-enoate (CAS No. 2172620-69-6) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, also known as methyl Z-cinnamate or methyl (E)-3-phenyl-3-(pyridin-2-yl)acrylate, is characterized by its unique structural features, which include a phenyl ring, a pyridine ring, and a double bond in the propenoate moiety. These structural elements contribute to its potential applications in various chemical and biological contexts.

The synthesis of methyl (2Z)-3-phenyl-3-(pyridin-2-yl)prop-2-enoate has been extensively studied due to its importance as an intermediate in the synthesis of more complex molecules. One common synthetic route involves the condensation of 2-pyridinecarboxaldehyde with phenylacetic acid followed by esterification with methanol. This method provides a high yield and purity, making it suitable for large-scale production. Recent advancements in catalytic methods have further improved the efficiency and selectivity of this synthesis, reducing the environmental impact and cost.

In the realm of medicinal chemistry, methyl (2Z)-3-phenyl-3-(pyridin-2-yl)prop-2-enoate has shown promise as a lead compound for the development of novel therapeutic agents. Its structural similarity to known bioactive molecules suggests potential biological activities, such as anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, studies have demonstrated that compounds with similar structures exhibit potent inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

Moreover, the presence of the pyridine ring in methyl (2Z)-3-phenyl-3-(pyridin-2-yl)prop-2-enoate confers additional pharmacological properties. Pyridine derivatives are known for their ability to interact with various biological targets, including enzymes and receptors. This makes them valuable scaffolds for drug discovery and development. Recent research has focused on optimizing the structure of these compounds to enhance their potency and selectivity while minimizing side effects.

The physical and chemical properties of methyl (2Z)-3-phenyl-3-(pyridin-2-y l)prop - 2 - enoate have also been well-characterized. It is a colorless liquid with a characteristic odor and is soluble in common organic solvents such as ethanol and dichloromethane. Its stability under various conditions has been studied to ensure its suitability for long-term storage and use in laboratory settings. Additionally, its spectral properties, including UV/Vis and NMR spectra, have been extensively documented, providing valuable data for analytical purposes.

In terms of safety and handling, while methyl (2Z)-3-phenyl - 3 - (pyridin - 2 - yl)prop - 2 - enoate is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a well-ventilated area away from incompatible materials.

The environmental impact of methyl (2Z)-3 - phenyl - 3 - (pyridin - 2 - yl)prop - 2 - enoate has also been considered in recent studies. Efforts are being made to develop more sustainable synthetic methods that minimize waste generation and reduce the use of hazardous reagents. Green chemistry principles are increasingly being applied to ensure that the production and use of this compound align with environmental standards.

In conclusion, methyl (2Z)-3 - phenyl - 3 - (pyridin - 2 - yl)prop - 2 - enoate (CAS No. 2172620 - 69 - 6) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structure and properties make it an attractive candidate for further research and development in fields such as organic synthesis, medicinal chemistry, and pharmaceutical science. As ongoing studies continue to uncover new insights into its behavior and applications, it is likely that this compound will play an increasingly important role in advancing our understanding of chemical biology.